Urea, 1-((4-oxo-2-phenyl-3,4-dihydro-3-quinazolinyl)acetyl)-3-(o-tolyl)-2-thio-

• CAS No.: 72045-61-5
• Molecular Formula: C24H20N4O2S
• Molecular Weight: 428.5 g/mol
• IUPAC Name: N-[(2-methylphenyl)carbamothioyl]-2-(4-oxo-2-phenylquinazolin-3-yl)acetamide
• InChI: InChI=1S/C24H20N4O2S/c1-16-9-5-7-13-19(16)26-24(31)27-21(29)15-28-22(17-10-3-2-4-11-17)25-20-14-8-6-12-18(20)23(28)30/h2-14H,15H2,1H3,(H2,26,27,29,31)
• InChI Key: ZSYJUGLQERKSBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)NC(=O)CN2C(=NC3=CC=CC=C3C2=O)C4=CC=CC=C4

Description

This compound is a thiourea derivative featuring a quinazolinone core (4-oxo-2-phenyl-3,4-dihydroquinazoline) linked to an acetyl group and substituted with an o-tolyl (ortho-methylphenyl) moiety at the 3-position (Fig. 1).

Biological Activity

Urea derivatives have gained significant attention in medicinal chemistry due to their diverse biological activities. The compound Urea, 1-((4-oxo-2-phenyl-3,4-dihydro-3-quinazolinyl)acetyl)-3-(o-tolyl)-2-thio- is a member of this class, exhibiting potential therapeutic properties. This article reviews the biological activities associated with this compound, highlighting its mechanisms of action and therapeutic implications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{20}N_{4}O_{2}S$, with a molecular weight of approximately 440.51 g/mol. Its structure includes a quinazoline moiety, which is known for various pharmacological effects.

Property	Value
Molecular Formula	C24H20N4O2S
Molecular Weight	440.51 g/mol
Density	1.27 g/cm³
Melting Point	Not available
LogP	5.188

Anticancer Activity

Recent studies have indicated that compounds containing quinazoline moieties exhibit significant anticancer properties. For instance, derivatives similar to the target compound have shown promising results against various cancer cell lines, demonstrating inhibition of cell proliferation and induction of apoptosis. One study reported that a related quinazoline derivative had GI50 values ranging from 1.7 to 28.7 µM across different cancer types, suggesting that structural modifications can enhance anticancer activity .

Antimicrobial Activity

The antimicrobial properties of urea derivatives have been widely documented. The target compound's thioamide group may contribute to its antibacterial and antifungal activities by disrupting microbial cell walls or inhibiting essential enzymes. Research indicates that thioamide-containing compounds demonstrate broad-spectrum antimicrobial effects, including activity against resistant strains .

Anti-inflammatory Effects

Compounds with similar structures have also been evaluated for their anti-inflammatory properties. The presence of the quinazoline ring system is thought to play a role in modulating inflammatory pathways, potentially through the inhibition of pro-inflammatory cytokines and enzymes such as COX-2 .

The biological activities of Urea, 1-((4-oxo-2-phenyl-3,4-dihydro-3-quinazolinyl)acetyl)-3-(o-tolyl)-2-thio- can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in cancer progression and inflammation.
• Induction of Apoptosis : By activating apoptotic pathways, it can selectively induce cell death in cancer cells.
• Antimicrobial Action : The thioamide functionality may disrupt microbial metabolism or structural integrity.

Case Studies

Several case studies highlight the efficacy of similar compounds:

• Study on Anticancer Activity : A derivative exhibited selective cytotoxicity against several cancer lines with an IC50 value less than 30 µM, indicating strong potential for development as an anticancer agent .
• Antimicrobial Evaluation : A related thioamide compound demonstrated effective inhibition against both Gram-positive and Gram-negative bacteria with minimal inhibitory concentrations (MICs) in the low µg/mL range .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The target compound is compared to synthesized derivatives with modifications in:

• Quinazolinone core substituents: Position 2 (phenyl vs. nitro/methoxy groups).
• Urea/thiourea linkage : Presence of thioamide vs. carbonyl groups.
• Aryl substitutions : o-Tolyl vs. 4-chloro-3-(trifluoromethyl)phenyl, naphthyl, or other substituted phenyl groups.

Table 1: Key Structural and Physical Properties

Compound Name	Substituents (R1, R2)	Melting Point (°C)	TLC Rf	Bioactivity (Zone of Inhibition, mm)
Target Compound*	R1: o-Tolyl; R2: Thioamide	N/A	N/A	Not reported
1-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(4-oxo-2-phenylquinazolin-3-yl) urea (SS-02)	R1: 4-Cl-3-CF3-Ph; R2: Urea	210	0.65	18 (S. aureus), 16 (E. coli)
1-(2,4-Dinitrophenyl)-3-(4-oxo-2-phenylquinazolin-3-yl) thiourea	R1: 2,4-Dinitro-Ph; R2: Thioamide	180–190	0.72	20 (S. aureus), 18 (E. coli)
1-Naphthylthiourea (ANTU)	R1: Naphthyl; R2: Thioamide	198	0.55	Rodenticidal activity

Research Findings and Trends

Impact of Substituents on Bioactivity

• Electron-Withdrawing Groups: Nitro (-NO2) and trifluoromethyl (-CF3) substituents enhance antibacterial activity by increasing electrophilicity and membrane penetration .
• Thioamide vs. Urea : Thiourea derivatives generally exhibit broader-spectrum activity due to improved lipid solubility, as seen in ANTU (rodenticidal) and the target compound’s structural analogs .